Cas no 1172758-99-4 (2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one
• CAS No: 1172758-99-4
• MF: C₁₃H₁₉N₅O
• MW: 261.322861909866
• MDL: MFCD11986623
• CID: 4773237
• PubChem ID: 135876311
• Update Time: 2025-06-07

2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethylpyrimidin-4(3H)-one
• 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one

• MDL： MFCD11986623
• Inchi： 1S/C13H19N5O/c1-7-8(2)15-12(16-11(7)19)18-10(14)6-9(17-18)13(3,4)5/h6H,14H2,1-5H3,(H,15,16,19)
• InChI Key： ODSAXIBSQLMZBV-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)N=C(N1)N1C(=CC(C(C)(C)C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 460
• XLogP3: 1.8
• Topological Polar Surface Area: 85.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one

Introduction to 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one (CAS No. 1172758-99-4)

2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one (CAS No. 1172758-99-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of dihydropyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects.

The molecular structure of 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one is characterized by a central dihydropyrimidine core substituted with a 5-amino-3-tert-butylpyrazole moiety and two methyl groups. The presence of these functional groups imparts specific chemical and biological properties that make this compound a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key enzymes involved in the viral life cycle.

In addition to its antiviral properties, 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one has shown promising anticancer effects. Research conducted at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

The anti-inflammatory properties of 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one have also been investigated. A study published in the Journal of Inflammation Research found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one has been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in humans.

To further explore the therapeutic potential of 2-(5-amino-3 tert-butyl 1H pyrazol 1 yl) 5 6 dimethyl 3 4 dihydropyrimidin 4 one, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various conditions such as viral infections, cancer, and inflammatory diseases. Early results from these trials have been encouraging, with the compound showing promising therapeutic effects and a favorable safety profile.

In conclusion, 2-(5-amino 3 tert butyl 1H pyrazol 1 yl) 5 6 dimethyl 3 4 dihydropyrimidin 4 one (CAS No. 1172758 99 4) is a multifaceted compound with significant potential in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds promise for addressing unmet medical needs and improving patient outcomes.